5-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-4-(4-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 5-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-4-(4-methylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C23H25N3O3/c1-3-29-14-6-13-26-22(16-11-9-15(2)10-12-16)19-20(24-25-21(19)23(26)28)17-7-4-5-8-18(17)27/h4-5,7-12,22,27H,3,6,13-14H2,1-2H3,(H,24,25)
• InChI Key: FGPZLKIVCJYNBU-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC=C(C=C4)C

Description

The compound 5-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-4-(4-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a pyrrolo-pyrazole derivative characterized by a fused heterocyclic core (pyrrolo[3,4-c]pyrazol-6-one) with three distinct substituents:

• 3-Ethoxypropyl group: A flexible ether-containing chain at position 5, likely enhancing solubility in polar solvents.
• 2-Hydroxyphenyl group: A phenolic substituent at position 3, enabling hydrogen bonding and tautomerism.
• 4-Methylphenyl group: A hydrophobic aryl group at position 4, contributing to lipophilicity and steric effects.

Its synthesis likely involves multi-component reactions or stepwise functionalization of the pyrrolo-pyrazole scaffold, as seen in analogous compounds .

Biological Activity

5-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-4-(4-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic compound that belongs to the class of dihydropyrrolo[3,4-c]pyrazoles. This compound has garnered attention due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is $C_{22}H_{24}N_3O_3$ with a molecular weight of 394.45 g/mol. The structural representation can be summarized as follows:

Property	Value
Molecular Formula	C22H24N3O3
Molecular Weight	394.45 g/mol
IUPAC Name	5-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-4-(4-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Mechanisms of Biological Activity

The biological activity of this compound can be attributed to several mechanisms:

• Antioxidant Activity : Research indicates that compounds within the dihydropyrrolo[3,4-c]pyrazole class exhibit significant antioxidant properties. These properties are crucial in mitigating oxidative stress-related diseases.
• Anti-inflammatory Effects : The presence of hydroxyl groups in the structure may enhance anti-inflammatory activity by inhibiting pro-inflammatory cytokines and mediators.
• Anticancer Potential : Preliminary studies have shown that this compound may induce apoptosis in cancer cells through the modulation of various signaling pathways, including those related to cell cycle regulation and apoptosis.

Study 1: Antioxidant Properties

A study published in Journal of Medicinal Chemistry demonstrated that derivatives similar to 5-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-4-(4-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one exhibited potent antioxidant activity in vitro. The results indicated a significant reduction in reactive oxygen species (ROS) levels when tested against standard oxidative stress models .

Study 2: Anti-inflammatory Activity

In another research article, the anti-inflammatory effects were evaluated using a murine model of inflammation. The compound was shown to reduce edema and inflammatory cytokine levels significantly compared to control groups . This suggests its potential use in treating inflammatory diseases.

Study 3: Anticancer Activity

A recent study highlighted the anticancer effects of this compound on breast cancer cell lines. The findings revealed that treatment with the compound resulted in a dose-dependent decrease in cell viability and increased apoptosis markers .

Summary of Biological Activities

Activity Type	Observations	References
Antioxidant	Significant reduction in ROS levels
Anti-inflammatory	Reduced edema and cytokine levels
Anticancer	Dose-dependent decrease in cell viability in cancer cells

Comparison with Similar Compounds

(a) Substituent Effects on Physicochemical Properties

• Hydrophobic vs. Polar Groups: The target compound’s 3-ethoxypropyl group improves solubility compared to the 3-chloro-phenyl substituent in , which is electron-withdrawing and reduces polarity.
• Hydrogen Bonding : The 2-hydroxyphenyl group in both the target and facilitates intramolecular H-bonding (as seen in for analogous hydroxypyrazoles), stabilizing tautomeric forms and influencing crystal packing.

(c) Tautomerism and Stability

• Similar to , the 2-hydroxyphenyl group in the target compound likely exists in equilibrium between keto-enol tautomers, with the enol form stabilized by intramolecular H-bonding (Figure 1). This contrasts with non-hydroxylated analogs (e.g., ), where tautomerism is absent.